Cas no 2019-42-3 (Quinolinium,1,1'-(1,10-decanediyl)bis[4-amino-2-methyl-, iodide (1:2))

• Product Name: Quinolinium,1,1'-(1,10-decanediyl)bis[4-amino-2-methyl-, iodide (1:2)
• CAS No: 2019-42-3
• MF: C₃₀H₄₀I₂N₄
• MW: 710.474351882935
• CID: 249581
• PubChem ID: 121295
• Update Time: 2025-06-25

Quinolinium,1,1'-(1,10-decanediyl)bis[4-amino-2-methyl-, iodide (1:2) Chemical and Physical Properties

Names and Identifiers

• 1-[10-(4-amino-2-methylquinolin-1-ium-1-yl)decyl]-2-methylquinolin-1-ium-4-amine,diiodide
• 1,1'-(Decane-1,10-diyl)bis(4-amino-2-methylquinolinium) diiodide
• 1,1'-Decamethylenebis(4-aminoquinaldinium iodide)
• Dequalinium Diiodide
• Dequalinium iodide
• EINECS 217-964-5
• Quinolinium,1,1'-(1,10-decanediyl)bis(4-amino-2-methyl-,diiodide
• 2019-42-3
• CHEMBL1256847
• BDBM50473222
• NS00081673
• starbld0009561
• Quinaldinium, 1,1'-decamethylenebis(4-amino-, diiodide
• J-013107
• 1,1'-(decane-1,10-diyl)bis(4-amino-2-methylquinolinium) iodide
• 1-[10-(4-amino-2-methylquinolin-1-ium-1-yl)decyl]-2-methylquinolin-1-ium-4-amine;diiodide
• Quinolinium, 1,1'-(1,10-decanediyl)bis(4-amino-2-methyl-, diiodide
• SCHEMBL2335922
• 1,1'-DECAMETHYLENEBIS(4-AMINOQUINALDINIUM IODIDE
• Quinolinium,1,1'-(1,10-decanediyl)bis[4-amino-2-methyl-, iodide (1:2)

• Inchi： 1S/C30H38N4.2HI/c1-23-21-27(31)25-15-9-11-17-29(25)33(23)19-13-7-5-3-4-6-8-14-20-34-24(2)22-28(32)26-16-10-12-18-30(26)34;;/h9-12,15-18,21-22,31-32H,3-8,13-14,19-20H2,1-2H3;2*1H
• InChI Key： BTXPITUAZUILEM-UHFFFAOYSA-N
• SMILES： [I-].[I-].[N+]1(=C(C)C=C(C2C=CC=CC1=2)N)CCCCCCCCCC[N+]1=C(C)C=C(C2C=CC=CC1=2)N

Computed Properties

• Exact Mass: 710.13400
• Monoisotopic Mass: 710.13424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 11
• Complexity: 532
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: >300 °C (dec.)(lit.)
• PSA: 59.80000
• LogP: 1.34060
• Solubility: Not determined

Quinolinium,1,1'-(1,10-decanediyl)bis[4-amino-2-methyl-, iodide (1:2) Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• RTECS：VA0705000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on Quinolinium,1,1'-(1,10-decanediyl)bis[4-amino-2-methyl-, iodide (1:2)

Quinolinium,1,1'-(1,10-decanediyl)bis[4-amino-2-methyl-, iodide (1:2) and Its Applications in Modern Chemical Biology

Compound with the CAS number 2019-42-3, specifically named as Quinolinium,1,1'-(1,10-decanediyl)bis[4-amino-2-methyl-, iodide (1:2), represents a significant advancement in the field of chemical biology. This compound has garnered considerable attention due to its unique structural properties and versatile applications in various biochemical and pharmaceutical research areas. The molecular architecture of this compound, featuring a decanediyl bridge and multiple functional groups, makes it an intriguing candidate for further exploration.

The synthesis and characterization of this compound have been meticulously studied to ensure its purity and stability. The use of iodide as a counterion in the formulation not only enhances the compound's solubility but also opens up possibilities for its use in a wide range of chemical reactions. Recent studies have highlighted the potential of this compound as a ligand in coordination chemistry, where its ability to form stable complexes with transition metals could be exploited for catalytic applications.

In the realm of biochemistry, the< strong> Quinolinium moiety is known for its interaction with biological molecules. The presence of multiple amino and methyl groups in the structure allows for selective binding to target proteins and enzymes, making it a valuable tool in drug discovery and development. Researchers have been particularly interested in its potential as an inhibitor for certain enzymatic pathways that are associated with diseases such as cancer and neurodegenerative disorders.

One of the most promising applications of this compound is in the field of photodynamic therapy (PDT). The quinolinium core has been shown to exhibit excellent photosensitizing properties when exposed to light, particularly in the visible spectrum. This characteristic makes it an ideal candidate for developing new PDT agents that can target specific tissues or cells without causing significant damage to healthy surrounding tissues. Recent clinical trials have demonstrated encouraging results when using similar quinolinium-based compounds for treating skin cancers and other malignancies.

The< strong> 1,10-decanediyl bis-structure not only provides a stable backbone for the molecule but also allows for modifications that can enhance its bioavailability and pharmacokinetic properties. By tuning the length and composition of this aliphatic chain, researchers can fine-tune the compound's interactions with biological systems. This flexibility has led to the development of several derivatives that show improved efficacy and reduced side effects compared to their parent compounds.

The iodide component in the compound's name is not merely a counterion; it also plays a crucial role in its reactivity and functionality. Iodide ions can participate in various chemical reactions, including nucleophilic substitutions and redox processes, which can be leveraged in synthetic chemistry. Additionally, the presence of iodine atoms can make the compound more visible under certain imaging techniques, opening up possibilities for its use in diagnostic applications.

In conclusion, Quinolinium,1,1'-(1,10-decanediyl)bis[4-amino-2-methyl-, iodide (1:2) represents a multifaceted compound with broad applications in chemical biology and pharmaceutical research. Its unique structural features and functional groups make it an excellent candidate for further exploration in drug development, catalysis, and photodynamic therapy. As research continues to uncover new aspects of this compound's properties and potential uses, it is likely that we will see even more innovative applications emerge from studies involving CAS number 2019-42-3.